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Compound of Interest

Compound Name: Geranyl chloride

Cat. No.: B3021442 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides critical information on the safe handling, storage, and

potential hazards of Geranyl chloride. The following sections detail its physical and chemical

properties, toxicological data, and recommended safety protocols to ensure the well-being of

laboratory personnel and the integrity of research.

Chemical and Physical Properties
Geranyl chloride is a combustible liquid that is insoluble in water.[1] It is recognized as a

versatile synthesizing reagent in organic chemistry.[2][3] Key quantitative data regarding its

properties are summarized in the table below.
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Property Value Source

Molecular Formula C₁₀H₁₇Cl [3][4][5]

Molecular Weight 172.69 g/mol [3][6]

Boiling Point 102-104 °C at 12 mmHg

Density 0.931 g/mL at 25 °C

Flash Point 90 °C (194 °F) - closed cup

Refractive Index n20/D 1.4808

Vapor Pressure 0.1±0.4 mmHg at 25°C [4]

LogP 4.76 [4]

Storage Temperature 2-8°C [4][5]

Toxicological Data and Hazard Identification
Geranyl chloride is classified as a hazardous substance that can cause skin, eye, and

respiratory irritation.[6] It is also very toxic to aquatic organisms and may have long-term

adverse effects on the aquatic environment.[1]

Hazard Classifications:

Skin Irritation: Category 2[7]

Eye Irritation: Category 2[7]

Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory irritation)[7]

Quantitative Toxicity Data:
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Test Species Route
Dose/Durati
on

Effects Source

TDLo

(Lowest

published

toxic dose)

Rat Oral
15250

mg/kg/61D-I
Not specified [4]

Note: Comprehensive LD50 and LC50 data for Geranyl chloride are not readily available in

the searched literature.

Safe Handling and Personal Protective Equipment
(PPE)
Adherence to strict safety protocols is mandatory when handling Geranyl chloride to prevent

exposure and ensure a safe laboratory environment.

Engineering Controls
Work should be conducted in a well-ventilated area, preferably within a certified ducted fume

hood.[1]

Eyewash stations and safety showers must be readily accessible in the immediate work

area.[8]

Personal Protective Equipment (PPE)
Eye Protection: Chemical safety goggles or a face shield are required.

Skin Protection: Wear appropriate protective gloves (e.g., nitrile rubber, tested to EN 374 or

equivalent) and a lab coat.[1] Contaminated clothing should be removed and laundered

before reuse.

Respiratory Protection: If working outside of a fume hood or if vapors/aerosols are

generated, a NIOSH-approved respirator with an appropriate cartridge (e.g., N95 dust mask

for particulates, or an organic vapor cartridge) is necessary.
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General Handling Precautions
Avoid all personal contact, including inhalation of vapors.[1]

Do not eat, drink, or smoke in areas where Geranyl chloride is handled.[1]

Keep containers tightly sealed when not in use.[1]

Avoid contact with incompatible materials, such as strong oxidizing agents, strong acids, and

bases.[1][8]

Use spark-proof tools and avoid sources of ignition as the substance is combustible.[8]

Wash hands thoroughly with soap and water after handling.[1]

Storage Requirements
Proper storage of Geranyl chloride is crucial to maintain its stability and prevent hazardous

situations.

Store in original, tightly sealed containers in a cool, dry, and well-ventilated area.[1]

Keep away from incompatible materials, including oxidizing agents, strong acids, and bases.

[1][8]

Protect containers from physical damage and check regularly for leaks.[1]

Store away from heat, sparks, and open flames.[8]

Geranyl chloride is light and air-sensitive, so it should be stored accordingly.[1]

Do not use brass or copper containers or stirrers.[1]

Emergency Procedures
Spills and Leaks

Minor Spills:

Evacuate the immediate area and ensure adequate ventilation.
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Eliminate all ignition sources.

Wear appropriate PPE.

Contain the spill using an inert absorbent material (e.g., sand, earth, vermiculite).

Collect the absorbed material into a labeled, sealed container for proper waste disposal.

Clean the spill area with soap and water, and prevent runoff from entering drains.

Major Spills:

Evacuate the laboratory and alert others in the vicinity.

Contact the institution's emergency response team and environmental health and safety

department.

Prevent entry into the contaminated area.

First Aid Measures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[9]

Skin Contact: Immediately remove contaminated clothing and flush skin with plenty of soap

and water. Seek medical attention if irritation persists.

Inhalation: Remove the individual to fresh air. If not breathing, give artificial respiration. If

breathing is difficult, give oxygen. Seek medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.[10]

Fire-Fighting Measures
Suitable Extinguishing Media: Use foam, dry chemical powder, or carbon dioxide.[11]

Unsuitable Extinguishing Media: Do not use a heavy stream of water as it may spread the

fire.
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Specific Hazards: Geranyl chloride is combustible and may produce irritating and toxic

gases, including carbon monoxide, carbon dioxide, and hydrogen chloride, upon combustion.

Containers may explode when heated.[8]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[10]

Experimental Protocols
The following are generalized experimental protocols that should be adapted and validated for

Geranyl chloride by qualified personnel.

Protocol for Determination of Flash Point (Closed-Cup
Method)
This protocol is based on the Pensky-Martens closed-cup method.[11][12]

Apparatus: Pensky-Martens closed-cup flash point tester.

Procedure: a. Pour the Geranyl chloride sample into the test cup to the marked level. b.

Place the cup in the tester and secure the lid. c. Insert a calibrated thermometer and stirrer.

d. Heat the sample at a rate of approximately 5-6°C per minute while continuously stirring. e.

As the temperature approaches the expected flash point (90°C), reduce the heating rate to

1-2°C per minute. f. At regular temperature intervals (e.g., every 1°C), apply the test flame by

dipping it into the vapor space of the cup for one second. g. The flash point is the lowest

temperature at which the application of the test flame causes the vapor above the liquid to

ignite with a distinct flash. h. Record the temperature and correct for atmospheric pressure.

Protocol for Assessment of Skin Irritation (In Vitro
Method)
This protocol is based on the use of a reconstructed human epidermis (RhE) model, an

alternative to animal testing.[13]

Materials: Reconstructed human epidermis (RhE) tissue models, appropriate culture

medium, Geranyl chloride, positive control (e.g., 5% Sodium Dodecyl Sulfate), negative

control (e.g., phosphate-buffered saline).
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Procedure: a. Pre-incubate the RhE tissues in a multi-well plate with the provided culture

medium. b. Remove the medium and topically apply a known amount of Geranyl chloride to

the surface of the tissue. Treat other tissues with the positive and negative controls. c.

Incubate for a specified exposure time (e.g., 60 minutes). d. After exposure, thoroughly rinse

the tissues to remove the test substance. e. Transfer the tissues to fresh medium and

incubate for a post-exposure period (e.g., 42 hours). f. Assess cell viability using a

quantitative assay, such as the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium

bromide) assay. g. Compare the cell viability of the Geranyl chloride-treated tissues to the

negative control. A significant reduction in viability indicates skin irritation potential.

Protocol for Stability and Decomposition Analysis
This protocol outlines a general approach for assessing the stability of Geranyl chloride under

various stress conditions, based on EMA guidelines.[14] The identification of degradation

products would typically be performed using Gas Chromatography-Mass Spectrometry (GC-

MS).[15]

Stress Conditions:

Thermal Stress: Store samples of Geranyl chloride at elevated temperatures (e.g., 40°C,

50°C, 60°C) for a defined period (e.g., 1, 2, 4 weeks).

Photostability: Expose samples to a controlled light source (e.g., a combination of cool

white fluorescent and near-ultraviolet lamps) for a specified duration. A dark control should

be stored under the same conditions.

Oxidative Stress: Store samples in the presence of an oxidizing agent (e.g., a dilute

solution of hydrogen peroxide) for a set time.

Sample Analysis: a. At each time point, withdraw an aliquot of the stressed sample. b. Dilute

the sample in a suitable solvent (e.g., hexane). c. Analyze the sample by GC-MS to separate

and identify the parent compound and any degradation products. d. Quantify the amount of

Geranyl chloride remaining and the amount of each degradation product formed.

Data Evaluation: a. Determine the rate of degradation under each stress condition. b. Identify

the major degradation products and propose a degradation pathway.
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Visualizations
The following diagrams illustrate key logical workflows and relationships for the safe handling

and understanding of Geranyl chloride.

Start: Handling Geranyl Chloride
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Caption: Logical workflow for the safe handling of Geranyl chloride.
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Caption: Chemical incompatibility of Geranyl chloride.
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Start: Stability Testing
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Caption: Generalized experimental workflow for stability testing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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